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Compound of Interest

(1R,2R)-2-Fluoro-2-
Compound Name:
phenylcyclopropanamine

CAS No.: 810659-17-7

Cat. No.: B12817160

Get Quote

Introduction & Mechanism of Action

LSD1 (KDM1A) is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that
demethylates mono- and di-methylated Lysine 4 on Histone H3 (H3K4me1/2).[1][2][3]
Overexpression of LSD1 is correlated with various cancers, making it a critical therapeutic
target.

2-Fluoro-PCPA is a halogenated derivative of Tranylcypromine (PCPA). Unlike reversible
competitive inhibitors, 2-Fluoro-PCPA acts as a mechanism-based irreversible inactivator
(suicide substrate).

* Recognition: The inhibitor binds to the LSD1 active site, mimicking the histone lysine
substrate.

o Catalytic Activation: LSD1 attempts to oxidize the amine group of the cyclopropyl ring.

o Covalent Adduct Formation: The radical intermediate generated during oxidation attacks the
FAD cofactor (specifically the C4a or N5 position), forming a stable covalent bond. This
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permanently disables the enzyme.

Mechanistic Pathway

The following diagram illustrates the bifurcation between the physiological reaction and the
inhibition pathway.
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Caption: Kinetic bifurcation of LSD1. The physiological cycle produces H202, while 2-Fluoro-
PCPA hijacks the catalytic cycle to covalently modify the FAD cofactor.

Materials & Reagents
Critical Reagents
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Component Specification Recommended Source

Recombinant Human LSD1 ) ) o
Enzyme Active Motif / BPS Bioscience
(aa 151-852)

Inhibitor 2-Fluoro-PCPA (HCI salt) Cayman Chem / Enamine
Histone H3 (1-21) K4me2

Substrate ) AnaSpec (Ref: 63677)
peptide

) Amplex Red (10-Acetyl-3,7- )
Detection ) ) Thermo Fisher
dihydroxyphenoxazine)

Coupling Enzyme Horseradish Peroxidase (HRP)  Sigma-Aldrich

FAD (Flavin Adenine ) )
Cofactor ] ] Sigma-Aldrich
Dinucleotide)

Buffer Formulations

o Assay Buffer (1X):

[¢]

50 mM HEPES (pH 7.5) or Potassium Phosphate (pH 7.4)

[¢]

50 mM NaCl[4][5]

[e]

0.01% (v/v) Tween-20 (or 0.05% BSA) — Prevents enzyme adsorption.

o

1 mM DTT — Optional, but avoid high concentrations as thiols can interfere with peroxide
detection.

e Stop Solution (Optional for Endpoint): 10 uM LSD1 inhibitor (e.g., 1 mM TCP) or acidic
buffer, though kinetic reads are preferred.

Experimental Protocol
Phase 1: Reagent Preparation

e LSD1 Stock: Dilute recombinant LSD1 to 40 nM (2X concentration) in Assay Buffer. Keep on
ice.
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e Inhibitor Series:
o Dissolve 2-Fluoro-PCPA in 100% DMSO to create a 10 mM stock.
o Perform a 3-fold serial dilution in DMSO (e.g., 10 mM down to 10 nM).

o Dilute these DMSO stocks 1:50 into Assay Buffer to create 2X Inhibitor Working Solutions
(Final DMSO will be 2% in this mix, resulting in 1% in the final assay).

o Detection Mix (2X):

[e]

Prepare immediately before use.[6] Protect from light.[6]

o

40 uM H3K4me?2 Peptide.

[¢]

100 uM Amplex Red.

0.2 U/mL HRP.

[¢]

[e]

Dissolve in Assay Buffer.[2]

Phase 2: Pre-Incubation (Critical Step)

Since 2-Fluoro-PCPA is a mechanism-based inhibitor, pre-incubation allows the compound to
bind and inactivate the enzyme before the competing substrate is introduced.

e Add 10 pL of 2X LSD1 (40 nM) to the wells of a black 384-well low-volume plate.
e Add 10 pL of 2X Inhibitor Working Solution to the respective wells.
* Include controls:

o No Inhibitor (Max Activity): LSD1 + Vehicle (DMSO).[2]

o No Enzyme (Background): Buffer + Vehicle.[2]

¢ Incubate for 30 minutes at Room Temperature (25°C).

Phase 3: Reaction Initiation & Measurement
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e Add 20 pL of 2X Detection Mix to all wells.

o Final Concentrations: 10 nM LSD1, 20 uM Peptide, 50 uM Amplex Red, 0.1 U/mL HRP.
o Centrifuge plate briefly (1000 rpm, 1 min) to remove bubbles.
» Read Fluorescence immediately on a plate reader.

Mode: Kinetic.

[e]

Excitation: 530-540 nm.

o

[¢]

Emission: 590 nm.[5][7][8]

[¢]

Interval: Every 2 minutes for 60 minutes.

Workflow Diagram
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Phase 1: Preparation

Dilute LSD1 (40 nM) Dilute 2-Fluoro-PCPA
in Assay Buffer (Serial Dilution)

Phase 2 & 3: Reaction

PRE-INCUBATION
10pL Enzyme + 10pL Inhibitor
30 min @ RT

Add 20pL Detection Mix
(Peptide + Amplex Red + HRP)

DATA ACQUISITION
Kinetic Read (Ex530/Em590)
60 mins
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Caption: Step-by-step workflow for the peroxidase-coupled LSD1 inhibition assay.

Data Analysis & Interpretation
Rate Calculation (Initial Velocity)

Because 2-Fluoro-PCPA is irreversible, the reaction rate may decrease over time as more
enzyme is inactivated during the assay window.

e Plot RFU (Relative Fluorescence Units) vs. Time (min).
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o Determine the slope (velocity,

) from the linear portion of the curve (typically the first 10-20 minutes).

IC50 Determination[2][7][10][11][12]

o Calculate % Inhibition for each concentration:
e Plot % Inhibition vs. log[Inhibitor].

» Fit data to a 4-parameter logistic (Hill) equation to determine the

Advanced Kinetic Analysis ()

For irreversible inhibitors,

Is time-dependent.[9] A more rigorous metric is the ratio of the inactivation rate constant (

) to the binding constant (

)

o Perform the assay with varying pre-incubation times (
).
» Plot the observed rate constant (

) against inhibitor concentration to derive
and

[See Reference 1].

Troubleshooting & Optimization
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Issue Possible Cause Solution

Protect reagents from light;
i Spontaneous Amplex Red
High Background o prepare fresh HRP/Amplex
oxidation _
mix.

) Ensure LSD1 is stored at
) Enzyme degradation or low
Low Signal o -80°C; Add FAD (10 uM) to
activity ) )
buffer if enzyme is apo.

) Substrate depletion or rapid Reduce enzyme concentration;
Non-Linear Rates ) o )
inactivation shorten measurement window.

) ) Test compounds in a "counter-
Compounds reacting with _ _
Interference H202 screen” without LSD1, adding
exogenous H202 directly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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